Cas no 154094-91-4 (1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-)

• Product Name: 1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-
• CAS No: 154094-91-4
• MF: C₁₃H₁₇N₇O₅
• MW: 351.317981481552
• CID: 156417
• PubChem ID: 160389
• Update Time: 2025-04-19

1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-
• SN-24699
• 1H-Imidazole-1-butanamide, N-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl)-2-nitro-
• N-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl)-2-nitro-1H-imidazole-1-butanamide
• N-[2-(2-methyl-5-nitro-imidazol-1-yl)ethyl]-4-(2-nitroimidazol-1-yl)butanamide
• N-(2-(2-Methyl-5-nitro-1H-imidazolyl)ethyl)-4-(2-nitro-1H-imidazolyl)butanamide
• NSC-639862
• NSC639862
• N-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl]-4-(2-nitro-1H-imidazol-1-yl)butanimidic acid
• 154094-91-4
• NCI60_013284
• N-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl]-4-(2-nitro-1H-imidazol-1-yl)butanamide
• CHEMBL291316
• DTXSID40934916
• SN 24699
• N-[2-(2-methyl-5-nitroimidazol-1-yl)ethyl]-4-(2-nitroimidazol-1-yl)butanamide

• Inchi： 1S/C13H17N7O5/c1-10-16-9-12(19(22)23)18(10)8-5-14-11(21)3-2-6-17-7-4-15-13(17)20(24)25/h4,7,9H,2-3,5-6,8H2,1H3,(H,14,21)
• InChI Key： KGGFDKXOKZXDQY-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C=CN=C1[N+](=O)[O-])NCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 351.129
• Monoisotopic Mass: 351.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.54
• Refractive Index: 1.683